Cas no 403834-54-8 (2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• CAS No: 403834-54-8
• MF: C₁₅H₁₁ClF₃NOS
• MW: 345.767152070999
• CID: 5901063
• PubChem ID: 802653
• Update Time: 2025-10-28

2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-chlorophenyl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• Acetamide, 2-[(4-chlorophenyl)thio]-N-[2-(trifluoromethyl)phenyl]-
• 403834-54-8
• F1016-0218
• AKOS002503892
• 2-(4-chlorophenyl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C15H11ClF3NOS/c16-10-5-7-11(8-6-10)22-9-14(21)20-13-4-2-1-3-12(13)15(17,18)19/h1-8H,9H2,(H,20,21)
• InChI Key： AYEAELDAKZPWAG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 345.0201973g/mol
• Monoisotopic Mass: 345.0201973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 467.7±45.0 °C(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

Introduction to 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 403834-54-8)

2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide, identified by its Chemical Abstracts Service (CAS) number 403834-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a sulfanyl group linked to a chlorophenyl ring, which is further connected to an acetamide moiety substituted with a trifluoromethylphenyl group. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and development, particularly in the context of modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases.

The sulfanyl group at the 4-position of the phenyl ring in 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide plays a crucial role in determining its pharmacological properties. Sulfanyl-containing compounds are known for their ability to interact with various biological targets, including enzymes and receptors, thereby influencing cellular signaling pathways. The presence of the chlorophenyl moiety further enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This combination of structural elements suggests that 403834-54-8 may exhibit dual functionality, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target inflammatory and immunomodulatory pathways. The trifluoromethyl group in the phenyl ring of 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide is particularly noteworthy, as it is a common pharmacophore found in many bioactive compounds. This group enhances the metabolic stability and binding affinity of molecules, making them more effective in modulating biological processes. The acetamide moiety provides a hydrogen bond donor/acceptor site, which is essential for interactions with biological targets such as kinases and transcription factors.

Current research in medicinal chemistry has focused on identifying new scaffolds that can modulate key enzymes involved in inflammatory responses. For instance, studies have shown that sulfanyl-containing compounds can inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in pain and inflammation. Additionally, the chlorophenyl and trifluoromethylphenyl groups may contribute to interactions with other enzymes such as lipoxygenases and cytochrome P450 enzymes, which are implicated in various disease states. The potential of 403834-54-8 to interact with these targets makes it a valuable compound for further pharmacological exploration.

The synthesis of 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the coupling of 4-chlorothiophenol with 2-(trifluoromethyl)benzaldehyde to form the sulfanyl-substituted intermediate, followed by acetylation to introduce the acetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity. The final product is then purified using chromatographic methods to obtain high-purity material suitable for biological testing.

Biological evaluation of 403834-54-8 has revealed promising activity in preclinical models relevant to inflammation and pain management. In vitro studies have demonstrated inhibitory effects on COX-2 enzyme activity, suggesting potential therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary animal studies have shown that this compound can reduce inflammatory markers in models of acute and chronic inflammation. These findings underscore the potential of 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide as a lead compound for developing novel anti-inflammatory therapies.

The structural complexity of 403834-54-8 presents both challenges and opportunities for drug development. While its multifaceted pharmacophoric features enhance binding affinity to biological targets, they also complicate synthetic routes and require rigorous optimization to ensure scalability. Computational modeling techniques such as molecular docking and virtual screening can aid in identifying optimal analogs by predicting binding interactions with target proteins. These approaches can accelerate the drug discovery process by narrowing down candidates for further experimental validation.

Future research directions for 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with specific enzymes and receptors will provide insights into its therapeutic potential and help identify possible side effects or off-target effects. Additionally, investigating its pharmacokinetic properties will be essential for determining appropriate dosing regimens and formulation strategies for clinical applications.

The development of novel therapeutics requires not only innovative chemical design but also robust analytical methods for characterization and quality control. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are critical for confirming molecular structure and assessing purity levels. These methods ensure that researchers working with 403834-54-8 obtain reliable data for both preclinical studies and potential clinical trials.

In conclusion, 403834-54-8, identified as 2-[(4-chlorophenyl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting inflammatory diseases and other disorders characterized by abnormal enzymatic activity or signaling pathways. Continued investigation into its biological activity, synthetic feasibility,and pharmacokinetic properties will be essential for realizing its full therapeutic potential.